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Compound of Interest

Compound Name: 1-Iodocyclohexene

Cat. No.: B092552 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical intermediates is paramount. 1-Iodocyclohexene, a versatile organoiodine

compound, serves as a significant building block in organic synthesis. This document provides

an in-depth overview of its core properties, experimental protocols for its synthesis, and its

photochemical behavior.

Core Properties of 1-Iodocyclohexene
1-Iodocyclohexene is a halogenated cycloalkene with the chemical formula C₆H₉I.[1][2][3][4]

Its molecular structure and properties make it a valuable reagent in various chemical

transformations, including cross-coupling reactions and nucleophilic substitutions. A summary

of its key quantitative data is presented below.

Property Value

Molecular Formula C₆H₉I[1][2][3]

Molecular Weight 208.04 g/mol [1][2][3]

CAS Number 17497-53-9

Experimental Protocol: Synthesis of 1-
Iodocyclohexene
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The following protocol details a common method for the synthesis of 1-iodocyclohexene,

adapted from established procedures. This synthesis involves the initial formation of a

hydrazone from cyclohexanone, which is then converted to the final product.

Materials:

Cyclohexanone

Hydrazine hydrate

Absolute methanol

Iodine

Base (e.g., triethylamine)

Solvent for extraction (e.g., diethyl ether)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Hydrazone Formation:

In a round-bottomed flask equipped with a magnetic stirrer, condenser, and addition

funnel, place hydrazine hydrate.

Slowly add a solution of cyclohexanone in absolute methanol to the hydrazine hydrate with

vigorous stirring.

After the addition is complete, reflux the reaction mixture for one hour.

Cool the mixture to room temperature. The cyclohexanone hydrazone can be isolated at

this stage or used directly in the next step.

Iodination:

To the crude hydrazone mixture, add a suitable solvent and a base (e.g., triethylamine).
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Cool the mixture in an ice bath and slowly add a solution of iodine in the same solvent.

Allow the reaction to stir at room temperature until the reaction is complete, which can be

monitored by thin-layer chromatography (TLC).

Work-up and Purification:

Quench the reaction with a solution of sodium thiosulfate to remove excess iodine.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

Combine the organic layers and wash with brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude 1-iodocyclohexene by vacuum distillation or column chromatography to

yield the final product.

Photochemical Reaction Pathways of 1-
Iodocyclohexene
1-Iodocyclohexene exhibits interesting photochemical reactivity, particularly when irradiated

with UV light in a nucleophilic solvent such as methanol. The reaction can proceed through

both radical and ionic intermediates, leading to a mixture of products. The presence of

additives like zinc can influence the product distribution. The following diagram illustrates the

key photochemical transformations.
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Caption: Photochemical transformation of 1-iodocyclohexene in methanol.

This guide provides a foundational understanding of 1-iodocyclohexene for professionals in

the chemical and pharmaceutical sciences. The provided data and protocols offer a starting

point for further research and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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